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Compound of Interest

Compound Name:
3-Methyloxolan-3-amine

hydrochloride

CAS No.: 1423034-45-0

Cat. No.: B1376606

Get Quote

Executive Technical Summary
3-Methyloxolan-3-amine hydrochloride (also known as 3-amino-3-methyltetrahydrofuran

HCl) is a saturated heterocyclic amine salt commonly used as a conformationally restricted

building block in drug discovery.[1] While the hydrochloride salt form significantly reduces the

volatility and oxidative instability associated with the free amine, it introduces specific handling

challenges related to hygroscopicity and dust inhalation.[1]

Core Safety Directive: Treat as a Category 2 Skin/Eye Irritant and Respiratory Irritant.[1] Strict

moisture control is required not only for chemical stability but to prevent the formation of sticky,

corrosive residues that complicate containment.[1]

Physicochemical & Hazard Profile
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Parameter Technical Specification

IUPAC Name 3-methyloxolan-3-amine hydrochloride

CAS Number 1423034-45-0

Molecular Formula C₅H₁₁NO[1][2] · HCl

Molecular Weight 137.61 g/mol

Physical State White to off-white crystalline solid

Solubility
High: Water, Methanol, DMSO.[1] Moderate:

Ethanol.[1] Low: DCM, Toluene.[1]

Hygroscopicity
High. Deliquescent upon prolonged exposure to

ambient humidity.[1]

GHS Hazard Classification (Self-Validating Assessment)
Based on structural analogs (tetrahydrofuran-3-amine) and available vendor data.[1]

H315 (Skin Irritation): The acidic nature of the hydrochloride salt, combined with the organic

amine structure, causes contact dermatitis.[1]

H319 (Eye Irritation): Dust or concentrated solutions cause severe irritation.[1] Note: Treat as

H318 (Serious Eye Damage) for conservative risk management.

H335 (STOT-SE): Inhalation of dust triggers respiratory tract irritation (coughing, shortness of

breath).[1]

Strategic Handling Protocols
Engineering Controls: The Hierarchy of Containment
Do not handle this compound on an open benchtop. The fine particle size of the salt, combined

with its potential to clump upon moisture absorption, necessitates specific airflow controls.[1]

Primary Barrier: Chemical Fume Hood (Face velocity > 0.5 m/s).[1]
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Secondary Barrier (Weighing): If handling >1g, use a powder containment balance enclosure

or a static-free funnel to prevent drift.[1]

Atmosphere: For long-term storage or bulk subdivision, use a Dry Nitrogen Glovebox.[1] This

prevents deliquescence, which degrades the reagent and alters the stoichiometry of

sensitive reactions.[1]

Personal Protective Equipment (PPE) Matrix
Gloves:Nitrile (minimum 0.11 mm thickness) is sufficient for the solid salt.[1]

Critical Nuance: If the salt is dissolved in organic solvents (e.g., DMF, DCM) for a reaction,

the glove material must be selected based on the solvent's permeation breakthrough time,

not just the solute.[1]

Respiratory: If weighing outside a hood (not recommended) or cleaning spills, use an

N95/P2 particulate respirator.[1]

Eyes: Chemical splash goggles.[1] Safety glasses are insufficient due to the risk of fine dust

bypassing side shields.[1]

Experimental Workflow: Solubilization & Free-Basing
Researchers often convert the salt to the free base in situ.[1] This step introduces new risks.[1]

The Exotherm Risk: Neutralizing the HCl salt with a base (e.g., TEA, NaH, K₂CO₃) is

exothermic.[1]

Protocol: Always add the base slowly at 0°C to control heat evolution.[1]

The Volatility Shift: Once neutralized, the free amine (3-methyloxolan-3-amine) is a liquid

with higher volatility.[1]

Protocol: Maintain inert atmosphere (N₂/Ar) immediately after neutralization to prevent

oxidation and vapor release.[1]

Visualized Workflows
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Workflow: Safe Weighing & Reaction Setup
This diagram outlines the decision logic for handling the hygroscopic solid to ensure both

safety and stoichiometry.

Start: Reagent Retrieval

Check Physical State:
Is it free-flowing or clumped?

STOP: Material is Wet/Degraded.
Recrystallize or Dispose.

Sticky/Wet

Proceed to Weighing

Dry Powder

Weighing Protocol:
1. Anti-static gun usage

2. Minimize air exposure (Hygroscopic)

Solubilization Strategy

Organic Reaction (DCM/DMF):
Add Base (TEA/DIPEA) at 0°C

Synthesis

Aqueous Workup:
Dissolve in water,

Adjust pH carefully

Extraction

RISK ALERT:
Free base is volatile.

Seal immediately.
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Caption: Decision tree for assessing reagent quality and managing the transition from stable

salt to reactive free base.

Emergency Response Logic
Immediate actions differ based on the exposure route due to the compound's acidity and

solubility.[1]

Exposure Incident

Eye Contact:
Hydrophilic dust adheres to cornea

Skin Contact:
Acidic irritation

Inhalation:
Respiratory spasm

Flush 15+ min.
Do NOT rub (abrasive).

Wash with soap/water.
Remove contaminated clothing.

Move to fresh air.
Supportive O2 if needed.

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Critical response pathways emphasizing the abrasive nature of the dust in eye

injuries.

Waste Disposal & Environmental Stewardship
Classification: As a halogenated organic salt, this must not be disposed of in general trash or

down the drain.[1]

Protocol:

Dissolve the solid in a combustible solvent (e.g., acetone or ethanol).[1]

Neutralize with a dilute base if large quantities (>10g) are involved to prevent acid

corrosion of waste drums.[1]

Dispose of as Halogenated Organic Waste.

Spill Cleanup:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-methyloxolan-3-amine
https://www.benchchem.com/product/b1376606/docs?utm_src=pdf-body-img#technical-guide-safety-handling-of-3-methyloxolan-3-amine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/N-methyloxolan-3-amine
https://pubchem.ncbi.nlm.nih.gov/compound/N-methyloxolan-3-amine
https://pubchem.ncbi.nlm.nih.gov/compound/N-methyloxolan-3-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry Spill: Do not sweep (creates dust).[1] Use a HEPA vacuum or wet-wipe method.[1]

Wet Spill: Absorb with vermiculite or sand.[1] Do not use sawdust (potential reaction with

concentrated acid liberated from hydrolysis).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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